![molecular formula C20H17FN4O3S B6558984 N-[1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide CAS No. 1169999-13-6](/img/structure/B6558984.png)
N-[1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide
Overview
Description
“N-[1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide” is a chemical compound that belongs to the class of benzothiazole derivatives . Benzothiazole derivatives have been found to exhibit a wide range of biological activities and medicinal applications .
Synthesis Analysis
The synthesis of benzothiazole derivatives, including “N-[1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide”, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The molecular structure of “N-[1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide” is complex and involves several functional groups. The compound contains a benzothiazole ring, which is a heterocyclic compound containing sulfur and nitrogen . It also contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms .Scientific Research Applications
Anti-Tubercular Applications
Benzothiazole derivatives, such as the compound , have shown promising results in the treatment of tuberculosis . These compounds exhibit inhibitory effects against Mycobacterium tuberculosis, the bacterium responsible for the disease .
Green Chemistry
Benzothiazole compounds are also relevant in the field of green chemistry . They can be synthesized through environmentally friendly processes, such as condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides .
Biochemical Research
The compound could potentially be used in biochemical research, particularly in the study of protein interactions . For instance, fluorescence in situ hybridization (FISH) assays, which provide cell-based diagnosis and monitoring of abnormal clones in hematological malignancies, could potentially benefit from the use of fluorescent benzothiazole derivatives .
Pharmaceutical Research
Benzothiazole derivatives are widely used in pharmaceutical research due to their diverse biological activities . They exhibit a range of properties, including anti-cancer, anti-bacterial, anti-diabetic, anti-tumor, anti-viral, anti-oxidant, anti-inflammatory, and more .
Material Science
Benzothiazole compounds are also used in material science, particularly in the development of electroluminescent devices . Their unique chemical structure and properties make them suitable for use in organic light-emitting diodes (OLEDs) .
Agricultural Applications
While there’s no direct evidence of this compound being used in agriculture, it’s worth noting that certain benzothiazole derivatives have been used in the development of plant growth regulators . Further research could potentially uncover similar uses for this compound.
Future Directions
The future directions for the research on “N-[1-(4-fluoro-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide” could involve further exploration of its biological activities and medicinal applications. The development of novel antibiotics to control resistance problems is crucial, and benzothiazole derivatives are of great interest due to their wide range of biological activities .
properties
IUPAC Name |
N-[2-(4-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-3,5-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FN4O3S/c1-11-7-17(22-19(26)12-8-13(27-2)10-14(9-12)28-3)25(24-11)20-23-18-15(21)5-4-6-16(18)29-20/h4-10H,1-3H3,(H,22,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJLLPJHOLAQHTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=CC(=CC(=C2)OC)OC)C3=NC4=C(C=CC=C4S3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FN4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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